Cas no 54660-80-9 (6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde)

• Product Name: 6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
• CAS No: 54660-80-9
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• MDL: MFCD00091834
• CID: 369557
• PubChem ID: 294688
• Update Time: 2025-05-25

6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
• 4-amino-1,3-dimethyl-2,6-dioxopyrimidine-5-carbaldehyde
• 6-AMINO-1,3-DIMETHYL-2,4-DIOXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-CARBOXALDEHYDE
• AKOS000266565
• Z1201619049
• LGXGZORRPBTMAO-UHFFFAOYSA-N
• AT19393
• SCHEMBL1029816
• NSC163561
• 54660-80-9
• MFCD00091834
• 6-amino-5-formyl-1,3-dimethyluracil
• NSC-163561
• SB56879
• CS-0307906
• F2135-0784
• DTXSID40303926
• 6-amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbaldehyde
• LS-06167
• EN300-100386
• FT-0620899
• ALBB-018779
• 5-pyrimidinecarboxaldehyde, 6-amino-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-

• MDL： MFCD00091834
• Inchi： 1S/C7H9N3O3/c1-9-5(8)4(3-11)6(12)10(2)7(9)13/h3H,8H2,1-2H3
• InChI Key： LGXGZORRPBTMAO-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C(C=O)=C(N)N1C)=O

Computed Properties

• Exact Mass: 183.06400
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• PSA: 87.09000
• LogP: -0.94010

6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

Recent Advances in the Study of 6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde (CAS: 54660-80-9)

6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde (CAS: 54660-80-9) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing valuable insights into its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, emphasizing its role as a key intermediate in the production of novel antiviral agents. The researchers utilized a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also highlighted the compound's stability under various conditions, making it a promising candidate for further pharmaceutical development.

In another recent investigation, the biological activity of 6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde was evaluated against a panel of cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated moderate to strong cytotoxic effects, particularly against breast and lung cancer cells. Mechanistic studies suggested that the compound induces apoptosis through the activation of intrinsic pathways, providing a foundation for future structure-activity relationship (SAR) studies.

Additionally, computational modeling and molecular docking studies have been conducted to elucidate the binding interactions of this compound with various biological targets. A 2024 preprint on ChemRxiv reported that the aldehyde moiety of the molecule forms critical hydrogen bonds with active site residues of target enzymes, which may explain its observed inhibitory effects. These findings open new avenues for the design of derivatives with enhanced potency and selectivity.

The compound's potential as a scaffold for the development of antimicrobial agents has also been explored. A recent study in the European Journal of Medicinal Chemistry tested its efficacy against a range of bacterial and fungal pathogens, revealing notable activity against Gram-positive bacteria. The researchers attributed this activity to the compound's ability to disrupt cell wall synthesis, a mechanism distinct from existing antibiotics.

In conclusion, 6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde (CAS: 54660-80-9) represents a versatile and promising molecule in the realm of medicinal chemistry. Ongoing research continues to uncover its multifaceted biological activities and potential therapeutic applications. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models to advance its development as a drug candidate.